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Compound of Interest

Compound Name: 2-Thiophenecarbonyl chloride

Cat. No.: B032975

Essential Safety and Logistics for 2-
Thiophenecarbonyl Chloride

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols and logistical procedures for handling 2-
Thiophenecarbonyl chloride (CAS No. 5271-67-0). Adherence to these guidelines is
essential to ensure personal safety and proper management of this chemical in a laboratory
setting.

Hazard Identification and Immediate Precautions

2-Thiophenecarbonyl chloride is a combustible liquid that can cause severe skin burns and
serious eye damage.[1][2][3] It is crucial to handle this chemical with appropriate personal
protective equipment (PPE) in a well-ventilated area, away from heat, sparks, and open flames.

[11[4]
Signal Word: Danger[1][3]
Hazard Statements:

« Combustible liquid.[1][2][3]
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e Causes severe skin burns and eye damage.[2][3]

e Causes serious eye damage.[2]

Physical and Chemical Properties

A summary of the key quantitative data for 2-Thiophenecarbonyl chloride is provided in the
table below for easy reference.

Property Value Source
Molecular Formula C5H3CIOS [5]
Molecular Weight 146.59 g/mol [5]
Appearance Yellow Liquid [1]

Odor Odorless [1]
Boiling Point 205 - 208 °C (401 - 406.4 °F) (1176}

@ 760 mmHg

Flash Point 90 °C (194 °F) [1]
Density 1.371 g/mL at 25 °C [6]
Storage Temperature 2-8°C (Refrigerated) [61[71[8]

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step procedure is mandatory when working with 2-
Thiophenecarbonyl chloride.

Step 1: Engineering Controls and Personal Protective
Equipment (PPE)
» Ventilation: Always handle 2-Thiophenecarbonyl chloride in a properly functioning

chemical fume hood.[9] Ensure adequate ventilation to minimize inhalation of vapors.[2][10]

o Eye and Face Protection: Wear tightly fitting chemical safety goggles or a face shield
conforming to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
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Standard EN166.[1][2]

Skin Protection:

o Gloves: Wear chemical-resistant gloves.[2] Inspect gloves for any signs of degradation or
puncture before use.

o Protective Clothing: Wear a lab coat, and consider fire/flame resistant and impervious
clothing to prevent skin contact.[2][9]

Respiratory Protection: If exposure limits are exceeded or if irritation is experienced, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[1] For anything other than
minimal exposure, a full-face supplied-air respirator may be necessary.[9]

Step 2: Chemical Handling

Grounding: When transferring, ground and bond containers to prevent static sparks, as the
material is a combustible liquid.

Incompatible Materials: Keep away from strong oxidizing agents, strong bases, water, and
moisture.[1][4] The substance may decompose upon exposure to moist air or water.[4]

Heating: Avoid direct heating. Keep away from heat, sparks, and open flames.[1][4]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][9] It is
recommended to store under an inert atmosphere and keep refrigerated.[1] Store locked up.

[1][2]

Step 3: Emergency Procedures

In case of exposure or spill, follow these immediate first-aid and cleanup measures.
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Exposure Route First-Aid Measures

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1][3]
Eye Contact )

Remove contact lenses if present and easy to

do.[1] Seek immediate medical attention.[1][3]

Take off immediately all contaminated clothing.
Skin Contact [1] Wash off immediately with soap and plenty of

water.[1] Seek immediate medical attention.[1]

Remove to fresh air.[1] If breathing is difficult,

give oxygen. If not breathing, give artificial

Inhalation o ) ] )
respiration.[1] Seek immediate medical
attention.[1]

Do NOT induce vomiting.[1] Rinse mouth with

Ingestion water.[1][9] Call a physician or Poison Control
Center immediately.[1][9]

Spill Cleanup:

» Evacuate personnel from the spill area.
e Remove all sources of ignition.[2][4]
o Wear appropriate PPE as described in Step 1.

o Absorb the spill with an inert, non-combustible absorbent material such as sand, silica gel, or
vermiculite.[1][4]

o Use spark-proof tools to collect the absorbed material.[2][4]
» Place the waste in a suitable, closed container for disposal.[1][2]

Disposal Plan

All waste containing 2-Thiophenecarbonyl chloride must be handled as hazardous waste.
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o Waste Collection: Collect all waste material, including contaminated absorbent material and
disposable PPE, in a clearly labeled, sealed container.

» Disposal: Dispose of the contents and container at an approved waste disposal plant in
accordance with all local, state, and federal regulations.[1][2] Do not mix with other waste
streams unless explicitly permitted.[10]

Workflow for Handling 2-Thiophenecarbonyl
Chloride

The following diagram illustrates the standard operating procedure for safely handling 2-
Thiophenecarbonyl chloride.
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Caption: Workflow for Safe Handling of 2-Thiophenecarbonyl Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]
e 2. chemicalbook.com [chemicalbook.com]
o 3. fishersci.co.uk [fishersci.co.uk]

¢ 4. Thiophene-2-carbonyl chloride(5271-67-0)MSDS Melting Point Boiling Density Storage
Transport [m.chemicalbook.com]

e 5. 2-Thiophenecarbonyl chloride | 5271-67-0 [chemicalbook.com]

e 6.2-F A7 HILRZ)Lz O!) F 97% | Sigma-Aldrich [sigmaaldrich.com]
e 7.5271-67-0|2-Thiophenecarbonyl chloride|BLD Pharm [bldpharm.com]

e 8. parchem.com [parchem.com]

e 9. cleanchemlab.com [cleanchemlab.com]

e 10. sigmaaldrich.com [sigmaaldrich.com]

» To cite this document: BenchChem. [Personal protective equipment for handling 2-
Thiophenecarbonyl chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b032975#personal-protective-equipment-for-handling-
2-thiophenecarbonyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b032975?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC187771000&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-thiophenecarbonyl-chloride.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10543171&countryCode=GB&language=en
https://m.chemicalbook.com/ProductMSDSDetailCB4181033_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB4181033_EN.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4181033.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/288985
https://www.bldpharm.com/products/5271-67-0.html
https://parchem.com/chemical-supplier-distributor/2-thiophenecarbonyl-chloride-031994
https://www.cleanchemlab.com/msds_pdf/pdf/index_msds.php?hdtuerbcj=4879
https://www.sigmaaldrich.com/SG/en/sds/aldrich/115150
https://www.benchchem.com/product/b032975#personal-protective-equipment-for-handling-2-thiophenecarbonyl-chloride
https://www.benchchem.com/product/b032975#personal-protective-equipment-for-handling-2-thiophenecarbonyl-chloride
https://www.benchchem.com/product/b032975#personal-protective-equipment-for-handling-2-thiophenecarbonyl-chloride
https://www.benchchem.com/product/b032975#personal-protective-equipment-for-handling-2-thiophenecarbonyl-chloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032975?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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